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Compound of Interest

Compound Name: Arsenazo I

CAS No.: 520-10-5

Cat. No.: B1667613

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Arsenazo I for the

quantitative determination of calcium in serum, plasma, and urine samples using automated

clinical chemistry analyzers. This colorimetric method offers a rapid, sensitive, and reliable

means for assessing calcium levels, which is crucial in various research and clinical settings.

Principle of the Method
The Arsenazo I method is based on the specific reaction between calcium ions and the

Arsenazo I dye in a slightly alkaline or neutral pH environment.[1][2] This reaction forms a

stable, colored calcium-Arsenazo I complex.[1][2] The intensity of the purple-colored complex,

measured photometrically at a specific wavelength (typically between 600 and 660 nm), is

directly proportional to the calcium concentration in the sample.[1][2][3][4] To prevent

interference from magnesium, a common cation in biological samples, 8-hydroxyquinoline

sulfonate is often included in the reagent formulation.[2][5]
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Reagent Composition
The following table summarizes the typical composition of a ready-to-use Arsenazo I reagent

for calcium determination. Concentrations may vary slightly between manufacturers.

Component Concentration Range Purpose

Arsenazo I (or III) ≥ 0.05 - 0.18 mmol/L
Chromogen that binds with

calcium

Buffer (e.g., Imidazole) 80 - 100 mmol/L (pH ~6.5-7.0)
Maintains optimal pH for the

reaction

8-Hydroxyquinoline Sulfonate 2 - 5 mmol/L
Masks interference from

magnesium

Surfactant/Detergent Present
Prevents turbidity and protein

precipitation

Sodium Azide (preservative) ~0.05 - 0.95 g/L Inhibits microbial growth

Performance Characteristics
The performance of the Arsenazo I calcium assay on automated clinical chemistry analyzers is

summarized below. Values are representative and may differ based on the specific analyzer

and laboratory conditions.[6]
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Parameter Serum/Plasma Urine

Linearity Range
0.4 - 20.0 mg/dL (0.1 - 5.0

mmol/L)

0.1 - 40.0 mg/dL (0.025 - 10.0

mmol/L)

Limit of Detection (LOD)
0.22 - 0.4 mg/dL (0.055 - 0.1

mmol/L)
~0.07 mg/dL (~0.018 mmol/L)

Precision (Within-Run) ≤ 1.10% CV Data not consistently provided

Precision (Run-to-Run) ≤ 2.16% CV Data not consistently provided

Wavelength 620 - 660 nm 620 - 660 nm

Sample Volume ~10 µL ~10 µL

Incubation Time 1 - 5 minutes 1 - 5 minutes

Incubation Temperature
Room Temperature (15-30°C)

or 37°C

Room Temperature (15-30°C)

or 37°C

Experimental Protocols
Specimen Collection and Handling

Serum and Plasma: Use fresh, unhemolyzed serum or heparinized plasma.[2] Avoid using

EDTA, citrate, or oxalate as anticoagulants as they chelate calcium.[4][7] Separate

serum/plasma from cells as soon as possible.[3][7]

Urine: For 24-hour urine collections, acidify the container with 6 N HCl to a pH < 2 to prevent

calcium salt precipitation.[4][6]

Storage:

Serum/plasma is stable for up to 7 days at 15-25°C, up to 3 weeks at 2-8°C, and up to 1

year at -20°C.[6][8]

Acidified urine is stable for up to 5 days at 15-25°C, up to 5 weeks at 2-8°C, and up to 6

months at -20°C.[6]
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The Arsenazo I reagents are typically provided as ready-to-use liquids.[2][6] No preparation is

required. Ensure reagents are brought to room temperature before use.[3]

Automated Analyzer Protocol (General)
The following is a generalized protocol for an automated clinical chemistry analyzer. Specific

parameters should be adapted based on the instrument manufacturer's instructions.

System Parameters Setup:

Method: Colorimetric, End-Point

Wavelength: 650 nm (or as recommended by the reagent manufacturer)

Sample to Reagent Ratio: 1:100 (e.g., 10 µL sample to 1.0 mL reagent)

Incubation Time: 3-5 minutes

Temperature: 20-25°C or 37°C

Units: mg/dL or mmol/L (conversion factor: mg/dL x 0.25 = mmol/L)[6]

Calibration:

Perform a two-point or multi-point calibration using a commercially available calcium

calibrator with known concentrations.[8]

Calibration frequency is typically every 30 days or as recommended by the instrument

manufacturer.[6]

Quality Control:

Run normal and abnormal controls with known calcium concentrations at the beginning of

each run, after a new reagent bottle is used, and after any instrument maintenance.[9]

Sample Analysis:

Place patient samples, calibrators, and controls in the sample rack.
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Initiate the run on the automated analyzer.

The analyzer will automatically pipette the sample and reagent into a cuvette, incubate the

mixture, and measure the absorbance.

The concentration of calcium in the sample is calculated automatically based on the

absorbance reading and the calibration curve.

Handling of High Concentration Samples:

If a sample's calcium concentration exceeds the linear range of the assay, the analyzer

can be programmed to automatically dilute the sample with 0.9% saline and re-run the

analysis.[1][3] The final result is then multiplied by the dilution factor.
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Caption: Chemical reaction of calcium with Arsenazo I.
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Caption: Automated workflow for Arsenazo I calcium assay.
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Caption: Logical flow for result generation and validation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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